Cas no 1806663-53-5 (Ethyl 4-(3-bromopropyl)-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 4-(3-bromopropyl)-2-(trifluoromethylthio)benzoate
• CAS No: 1806663-53-5
• MF: C₁₃H₁₄BrF₃O₂S
• MW: 371.213272571564
• CID: 4956415
• Update Time: 2025-10-28

Ethyl 4-(3-bromopropyl)-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-bromopropyl)-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C13H14BrF3O2S/c1-2-19-12(18)10-6-5-9(4-3-7-14)8-11(10)20-13(15,16)17/h5-6,8H,2-4,7H2,1H3
• InChI Key： JAQVECPXOVBUAW-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C(=O)OCC)=C(C=1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 313
• XLogP3: 5.2
• Topological Polar Surface Area: 51.6

Additional information on Ethyl 4-(3-bromopropyl)-2-(trifluoromethylthio)benzoate

Comprehensive Overview of Ethyl 4-(3-bromopropyl)-2-(trifluoromethylthio)benzoate (CAS No. 1806663-53-5)

Ethyl 4-(3-bromopropyl)-2-(trifluoromethylthio)benzoate (CAS No. 1806663-53-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromopropyl and trifluoromethylthio functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers are increasingly exploring its potential as a building block in the development of novel bioactive molecules, particularly in the context of drug discovery and crop protection.

The compound's molecular structure, featuring a benzoate core with a 3-bromopropyl side chain and a trifluoromethylthio substituent, offers versatility in chemical reactions. This adaptability aligns with current trends in green chemistry, where scientists seek efficient, sustainable synthetic routes. Recent studies highlight its role in cross-coupling reactions, a hot topic in organic synthesis, enabling the creation of complex molecular architectures with potential applications in material science and medicinal chemistry.

From a commercial perspective, Ethyl 4-(3-bromopropyl)-2-(trifluoromethylthio)benzoate has become a subject of interest for companies specializing in fine chemicals and custom synthesis. Its unique combination of functional groups makes it particularly relevant for addressing challenges in structure-activity relationship (SAR) studies, a frequently searched topic among medicinal chemists. The compound's CAS No. 1806663-53-5 serves as a crucial identifier in patent literature and regulatory documentation, emphasizing its growing importance in intellectual property related to specialty chemicals.

In analytical chemistry, the characterization of Ethyl 4-(3-bromopropyl)-2-(trifluoromethylthio)benzoate presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for verifying its purity and structure, topics that consistently rank high in scientific search queries. The compound's fluorinated moiety contributes to its distinct spectral signatures, making it a valuable case study for researchers investigating structure elucidation methods.

The stability and storage requirements of CAS No. 1806663-53-5 are frequently discussed in technical forums. Proper handling of this compound requires understanding its sensitivity to moisture and temperature, concerns that resonate with laboratory professionals searching for chemical storage best practices. These practical considerations are crucial for maintaining the compound's integrity in research settings, particularly in high-throughput screening applications where consistency is paramount.

Looking toward future applications, Ethyl 4-(3-bromopropyl)-2-(trifluoromethylthio)benzoate shows promise in emerging fields such as proteolysis targeting chimeras (PROTACs) and click chemistry. These cutting-edge areas, which dominate current scientific literature searches, benefit from the compound's ability to serve as a versatile linker or functional group donor. Its bromine atom provides an excellent handle for further derivatization, addressing the growing demand for modular synthesis approaches in drug development.

From an environmental standpoint, the fate and effects of trifluoromethylthio-containing compounds like CAS No. 1806663-53-5 are subjects of increasing scrutiny. This aligns with the broader scientific community's focus on environmental impact assessment of synthetic chemicals, a topic generating substantial search traffic. Researchers are investigating the biodegradation pathways of such compounds to address concerns about persistent organic pollutants while balancing the need for effective pharmaceutical and agricultural solutions.

The synthesis of Ethyl 4-(3-bromopropyl)-2-(trifluoromethylthio)benzoate involves multiple steps that showcase modern organic synthesis techniques. Key reactions often include esterification, alkylation, and halogenation processes, all of which are fundamental concepts frequently searched by chemistry students and professionals. The optimization of these synthetic routes contributes to the broader discussion of atom economy and reaction efficiency in chemical manufacturing.

In the context of intellectual property, CAS No. 1806663-53-5 appears in numerous patent applications, particularly those related to heterocyclic compounds and pharmaceutical intermediates. This legal dimension adds another layer of interest for researchers conducting prior art searches or exploring freedom-to-operate analyses, common tasks in industrial research and development settings.

As the scientific community continues to explore the potential of Ethyl 4-(3-bromopropyl)-2-(trifluoromethylthio)benzoate, its role in addressing contemporary challenges in healthcare and agriculture becomes increasingly apparent. The compound exemplifies how strategic molecular design can yield versatile intermediates capable of driving innovation across multiple disciplines, from medicinal chemistry to materials science, making it a compelling subject for ongoing research and development efforts.